Cas no 1207016-03-2 (2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}-N,N-bis(propan-2-yl)acetamide
• CAS No: 1207016-03-2
• MF: C₂₁H₂₇N₅OS
• MW: 397.536982774735
• CID: 5969392
• PubChem ID: 45502259
• Update Time: 2025-05-19

2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}-N,N-bis(propan-2-yl)acetamide
• N,N-diisopropyl-2-((4-methyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetamide
• AKOS024509964
• 2-{[4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N,N-bis(propan-2-yl)acetamide
• 2-[4-methyl-1-(4-methylphenyl)pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-N,N-di(propan-2-yl)acetamide
• F5481-2086
• 1207016-03-2

• Inchi： 1S/C21H27N5OS/c1-13(2)25(14(3)4)19(27)12-28-21-20-18(16(6)23-24-21)11-22-26(20)17-9-7-15(5)8-10-17/h7-11,13-14H,12H2,1-6H3
• InChI Key： DFLRDXYFFJXNID-UHFFFAOYSA-N
• SMILES： S(C1C2=C(C=NN2C2C=CC(C)=CC=2)C(C)=NN=1)CC(N(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 397.19363168g/mol
• Monoisotopic Mass: 397.19363168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}-N,N-bis(propan-2-yl)acetamide

Compound CAS No. 1207016-03-2: 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}-N,N-bis(propan-2-yl)acetamide

The compound with CAS No. 1207016-03-2, known as 2-{4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}-N,N-bis(propan-2-yl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a pyrazolo[3,4-d]pyridazine ring system and a sulfanyl group attached to an acetamide moiety. The presence of these functional groups suggests potential applications in drug design, particularly in targeting specific biological pathways or enzymes.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyridazine derivatives in the development of novel therapeutic agents. These compounds are known for their ability to modulate various cellular processes, making them promising candidates for the treatment of diseases such as cancer and neurodegenerative disorders. The sulfanyl group in this compound adds another layer of complexity, potentially enhancing its pharmacokinetic properties and bioavailability.

The synthesis of N,N-bis(propan-2-yl)acetamide derivatives has been optimized in recent years, with researchers focusing on improving yields and reducing reaction times. The use of microwave-assisted synthesis and continuous flow reactors has revolutionized the production of such compounds, making them more accessible for large-scale studies.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. Its unique structure allows for the attachment of various ligands or imaging agents, enabling precise targeting of specific cells or tissues. This property is particularly valuable in oncology, where minimizing off-target effects is crucial for effective treatment.

Furthermore, the pyrazolo[3,4-d]pyridazine core has been implicated in modulating key enzymes involved in inflammation and immune response. Studies have demonstrated that this class of compounds can inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory processes. This makes them attractive candidates for anti-inflammatory therapies with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The methyl groups present in the molecule also play a significant role in its stability and solubility properties. These groups can influence the compound's ability to cross biological membranes, which is essential for its efficacy as a drug candidate. Recent research has explored the impact of substituent effects on these properties, providing valuable insights into structure-property relationships.

In conclusion, CAS No. 1207016-03-2 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic agents and materials with tailored properties.